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Compound of Interest

Compound Name: 2-(2-Chloroethoxy)phenol
CAS No.: 4792-79-4
Cat. No.: B8755902
. J

This guide provides essential safety protocols and logistical information for the handling and
disposal of 2-(2-Chloroethoxy)phenol (CAS No. 4792-79-4) in a laboratory setting.[1] As a
trusted partner in your research, we are committed to providing value beyond the product itself
by ensuring you have the necessary information to maintain a safe and compliant laboratory
environment.

Disclaimer: A comprehensive Safety Data Sheet (SDS) for 2-(2-Chloroethoxy)phenol is not
readily available. The following guidance is synthesized from data on structurally similar
compounds, including phenol, chlorophenols, and 2-(2-chloroethoxy)ethanol.[2][3][4][5][6][7][8]
It is imperative to treat 2-(2-Chloroethoxy)phenol with a high degree of caution, assuming it
may possess hazards associated with these related substances. This guide should be used in
conjunction with your institution's established safety protocols and a thorough risk assessment.

Hazard Identification and Immediate Precautions

2-(2-Chloroethoxy)phenol is a phenolic compound containing a chloroethoxy side chain.
Based on its structure, it should be presumed to be a hazardous chemical with the potential for:

e Severe Skin and Eye Damage: Phenolic compounds are known to be corrosive and can
cause severe burns to the skin and eyes.[3][9][10] Phenol itself has an anesthetic effect,
meaning initial contact may not be painful, leading to delayed recognition of a serious injury.
[3][10][11]
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e Toxicity: Phenol and chlorophenols are toxic and can be harmful if inhaled, swallowed, or
absorbed through the skin.[8][9][10][12] Systemic effects can be severe and may impact the
central nervous system, liver, and kidneys.[4][7][10]

o Respiratory Irritation: Vapors or mists may cause irritation to the respiratory tract.[5][13]
Immediate Precautionary Measures:

« All handling of 2-(2-Chloroethoxy)phenol should be conducted within a certified chemical
fume hood to minimize inhalation exposure.[3][13]

e Ensure immediate access to an eyewash station and a safety shower.[2][6][13]
» A spill kit appropriate for hazardous chemicals should be readily available.[13]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to prevent all routes of exposure. The following
table summarizes the required PPE for handling 2-(2-Chloroethoxy)phenol.
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Protection Type

Recommended Equipment

Standards and
Specifications

Eye/Face Protection

Chemical splash goggles and
a face shield.[3][13][14]

Must conform to EN166 (EU)
or OSHA 29 CFR 1910.133
(US) standards.[2][13]

Skin Protection

A chemically resistant lab coat
or apron must be worn over
full-body clothing.[3][10][13]

N/A

Hand Protection

Double gloving with a
compatible chemical-resistant
glove is recommended. Given
the hazards of both phenols
and chlorinated compounds,
consider using a combination
of gloves, such as a nitrile
inner glove and a more robust
outer glove like neoprene or
butyl rubber.[10][15]

Gloves must be inspected
before each use and comply
with EN 374 (EU) or ASTM
F739 (US) standards.[13]

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator with an appropriate
organic vapor cartridge is

required if handling outside of

a fume hood or if there is a risk

of exceeding exposure limits.
[2][13][14]

N/A

Safe Handling and Operational Workflow

A systematic approach to handling 2-(2-Chloroethoxy)phenol is crucial to minimize exposure

and ensure a safe laboratory environment.

Experimental Protocol for Safe Handling:
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» Preparation: Before beginning work, ensure all necessary PPE is donned correctly. Confirm
that the chemical fume hood is functioning properly. Have a designated waste container

ready for contaminated materials.

» Dispensing: Carefully weigh or measure the required amount of 2-(2-Chloroethoxy)phenol
within the chemical fume hood.[13]

e During Use: Keep the container of 2-(2-Chloroethoxy)phenol tightly closed when not in
use.[2][13] Avoid contact with skin, eyes, and clothing.[2] Do not breathe vapors or mists.[2]

o After Use: Thoroughly decontaminate all work surfaces with an appropriate solvent or
detergent and water.[16] Wash hands and any exposed skin thoroughly after handling.[5][6]

Safe Handling Workflow Diagram:
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Caption: A workflow diagram for the safe handling of 2-(2-Chloroethoxy)phenol.
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Spill Management and Emergency Procedures

In the event of a spill or exposure, immediate and correct action is critical.

Spill Cleanup Protocol:

o Evacuate and Alert: Evacuate all non-essential personnel from the immediate area and alert
your supervisor and institutional safety office.[16]

o Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.[2]

o Contain the Spill: For small spills, absorb the material with an inert absorbent such as
vermiculite or sand.[2] Do not use combustible materials like paper towels directly on the
spill.

o Cleanup: Wearing appropriate PPE, carefully scoop the absorbed material into a designated
hazardous waste container.[16]

o Decontaminate: Clean the spill area with a suitable solvent or detergent and water.[16]

» Dispose: All contaminated materials, including gloves and absorbent, must be disposed of as
hazardous waste.[16]

First Aid Measures:

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing and shoes.[2][3] Seek immediate medical
attention.[2][3] Polyethylene glycol (PEG 300 or 400) can be effective in decontaminating
phenol-exposed skin and should be used if available.[10][11]

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open.[2][3] Remove contact lenses if present and easy to do.[5] Seek immediate
medical attention.[2][3]

 Inhalation: Move the person to fresh air.[2][5] If breathing is difficult, provide oxygen. If
breathing has stopped, give artificial respiration. Seek immediate medical attention.[2]
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Ingestion: Do NOT induce vomiting.[2] Rinse the mouth with water.[17] Never give anything
by mouth to an unconscious person.[2][17] Seek immediate medical attention.

Disposal Plan

The disposal of 2-(2-Chloroethoxy)phenol and any contaminated materials must be managed

as hazardous waste.

Waste Collection: Collect all 2-(2-Chloroethoxy)phenol waste, including contaminated
consumables (e.g., gloves, wipes, pipette tips), in a designated, properly labeled, and sealed
hazardous waste container.[16]

Waste Storage: Store waste containers in a designated, well-ventilated, and secure area,
away from incompatible materials such as strong oxidizing agents.[6][18]

Disposal Method: Contact your institution's Environmental Health and Safety (EHS) office or
a licensed hazardous waste disposal contractor to arrange for pickup and disposal.[16] Do
not dispose of this chemical down the drain.[14][17]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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